N-(4-methoxy-2-methylphenyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

• IUPAC Name: N-(4-methoxy-2-methylphenyl)-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• InChI: InChI=1S/C18H15N5O2S/c1-11-8-12(24-2)5-6-14(11)21-16-13(9-19-10-20-16)18-22-17(23-25-18)15-4-3-7-26-15/h3-10H,1-2H3,(H,19,20,21)
• InChI Key: PMCGRXCBBXVMRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC2=NC=NC=C2C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C18H15N5O2S
• Molecular Weight: 365.4 g/mol
• CAS No.: 2034387-29-4

Description

N-(4-Methoxy-2-methylphenyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is a heterocyclic compound featuring a pyrimidine core substituted with a 1,2,4-oxadiazole ring bearing a thiophene moiety and an N-(4-methoxy-2-methylphenyl) group. These moieties are associated with diverse biological activities, including kinase inhibition (e.g., aurora kinases) , antimicrobial effects , and antitubercular properties . The methoxy and methyl groups on the phenyl ring may enhance lipophilicity and metabolic stability, while the thiophene-oxadiazole system could influence electronic properties and target binding.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Oxadiazole-Containing Pyrimidine Derivatives

Compound C22 : 3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methylphenyl)piperidine-1-carboxamide

• Structural Comparison : Replaces the thiophene in the target compound with a fluorophenyl group and introduces a piperidine carboxamide.
• Activity : Demonstrated high binding affinity to Mycobacterium tuberculosis targets, validated by molecular docking and pharmacokinetic studies .

N-(3-Methylpyridin-2-yl)-3-(5-((tetrahydro-2H-pyran-4-yl)oxy)pyridin-2-yl)-1,2,4-oxadiazol-5-amine

• Structural Comparison : Features a pyridinyl-oxadiazole system with a tetrahydropyran substituent.
• Activity: Not explicitly stated, but the pyran moiety likely improves metabolic stability and bioavailability .
• Key Differences : The pyridine and tetrahydropyran groups introduce polarity, contrasting with the hydrophobic thiophene and methoxyphenyl groups in the target compound.

Thiazole vs. Oxadiazole Analogues

4-Methyl-5-(2-(4-morpholinophenylamino)pyrimidin-4-yl)thiazol-2-amine (CYC116)

• Structural Comparison : Substitutes oxadiazole with a thiazole ring.
• Activity : Potent aurora kinase inhibitor (Ki = 8–9 nM) with oral bioavailability and in vivo anticancer efficacy .
• Key Differences : Thiazole’s sulfur atom may facilitate stronger π-π stacking than oxadiazole, while the morpholine group enhances solubility.

Thiadiazole Derivatives

(E)-N-(4-Chlorobenzylidene)-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine

• Structural Comparison : Replaces oxadiazole with a thiadiazole core.
• Activity : Exhibits insecticidal and fungicidal properties due to the sulfur-rich scaffold .

Antimicrobial 1,2,4-Oxadiazoles

N-Methyl-4-(3-(4-phenoxyphenyl)-1,2,4-oxadiazol-5-yl)aniline

• Structural Comparison: Shares the oxadiazole-pyrimidine system but substitutes thiophene with phenoxyphenyl.
• Activity : Broad-spectrum antimicrobial activity against enteric pathogens .
• Key Differences: Phenoxyphenyl’s bulkiness may hinder membrane penetration compared to the smaller thiophene group.

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Activity	Reference ID
N-(4-Methoxy-2-methylphenyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine	Pyrimidine-oxadiazole	Thiophene, 4-methoxy-2-methylphenyl	Inferred kinase/antimicrobial	N/A
3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methylphenyl)piperidine-1-carboxamide (C22)	Oxadiazole-piperidine	Fluorophenyl, methylphenyl	Antitubercular
4-Methyl-5-(2-(4-morpholinophenylamino)pyrimidin-4-yl)thiazol-2-amine (CYC116)	Pyrimidine-thiazole	Morpholinophenyl	Aurora kinase inhibition
(E)-N-(4-Chlorobenzylidene)-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine	Thiadiazole	Chlorobenzylidene, methylphenyl	Insecticidal/fungicidal
N-Methyl-4-(3-(4-phenoxyphenyl)-1,2,4-oxadiazol-5-yl)aniline	Oxadiazole-aniline	Phenoxyphenyl	Antimicrobial

Key Insights

• Oxadiazole vs. Thiazole/Thiadiazole : The oxadiazole’s electron-deficient nature may favor interactions with cationic residues in enzyme active sites, whereas thiazole/thiadiazole derivatives leverage sulfur for hydrophobic or redox-mediated effects.
• Substituent Effects : Fluorophenyl (C22) and thiophene (target) groups balance electronegativity and lipophilicity, influencing target selectivity and membrane permeability.
• Pharmacokinetic Considerations : Methoxy and methyl groups on the phenyl ring (target) likely improve metabolic stability, while morpholine (CYC116) or tetrahydropyran substituents enhance solubility.